Accumulation and transformation of nanomaterials in ecological model organisms investigated by using synchrotron radiation techniques
Journal of Analytical Atomic Spectrometry Pub Date: 2015-08-13 DOI: 10.1039/C5JA00235D
Abstract
Engineered nanomaterials are promising in many aspects; however, information on the potential risks of the engineered nanomaterials to the ecological system is still limited. With a wide frequency range and high brilliance, SR light sources are tunable, highly polarized, and pulsed. These made SR techniques achieve much improved signal to noise ratio, better spatial and temporal resolution and much reduced acquisition times than those using conventional light sources. In this review, the application of SR techniques to study the accumulation and transformation of engineered nanomaterials is summarized using different model organisms in ecosystems including terrestrial, aquatic and atmospheric systems.
Recommended Literature
- [1] The chemiluminescent reaction of singlet oxygen with 10,10′-dimethyl-9,9′-biacridylidene
- [2] Combined co-solvent and pressure effect on kinetics of a peptide hydrolysis: an activity-based approach†
- [3] Manufacturing pure cellulose films by recycling ionic liquids as plasticizers†
- [4] Muon spin spectroscopy of ferrocene: characterization of muoniated ferrocenyl radicals†
- [5] Methane dry reforming via a ceria-based redox cycle in a concentrating solar tower
- [6] Spontaneous formation of micrometer-scale liquid crystal droplet patterns on solid surfaces and their sensing applications†
- [7] Chirality of and gear motion in isopropyl methyl sulfide: A Fourier transform microwave study†
- [8] Carbon nanotubes coated with a nitrogen-doped carbon layer and its enhanced electrochemical capacitance†
- [9] Silver ion-induced mitochondrial dysfunction via a nonspecific pathway
- [10] Inside back cover
Journal Nameļ¼Journal of Analytical Atomic Spectrometry
Research Products
-
CAS no.: 10162-82-0
-
CAS no.: 141807-57-0
